Cas no 1000574-41-3 (2,4-Dibromo-3,5-dichlorophenyl isothiocyanate)

• Product Name: 2,4-Dibromo-3,5-dichlorophenyl isothiocyanate
• CAS No: 1000574-41-3
• MF: C₇HBr₂Cl₂NS
• MW: 361.868536710739
• CID: 3157786
• PubChem ID: 26599170
• Update Time: 2025-04-21

2,4-Dibromo-3,5-dichlorophenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-3,5-dichlorophenyl isothiocyanate
• 1000574-41-3

• MDL： MFCD09878199
• Inchi： 1S/C7HBr2Cl2NS/c8-5-3(10)1-4(12-2-13)6(9)7(5)11/h1H
• InChI Key： LNPZFDJMNGIBOS-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=CC=1N=C=S)Cl)Br)Cl

Computed Properties

• Exact Mass: 360.75530Da
• Monoisotopic Mass: 358.75735Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 44.5Ų